2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone
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Description
2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C16H20N4O3 and its molecular weight is 316.361. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has demonstrated the synthesis of various pyridines, pyrimidinones, oxazinones, and their derivatives starting from citrazinic acid (2,6-dihydroxyisonicotinic acid) as a base material. These synthesized compounds have been tested for antimicrobial activity, showing promising results against bacterial and fungal species. This highlights the potential of such compounds in developing new antimicrobial agents (Hossan et al., 2012).
Molecular Structure Analysis
Another area of research has focused on the molecular and crystal structure of derivatives, particularly those incorporating dimethylisothiazolopyridine. Studies have detailed the crystal and molecular structures, providing insights into the conformation and potential chemical reactivity of such compounds (Karczmarzyk & Malinka, 2004).
Synthesis of Novel Compounds
Research has also been directed toward the synthesis of novel compounds with potential therapeutic applications. For instance, the synthesis of non-peptidic αvβ6 integrin antagonists for treating idiopathic pulmonary fibrosis, which is currently undergoing Phase I clinical trials. This involves complex synthesis routes to achieve high purity and specific configurations of the target molecule (Anderson et al., 2016).
Analgesic, Anticonvulsant, and Antiparkinsonian Agents
There has been exploration into the synthesis and reactions of fused oxazinone, pyrimidinone, thiopyrimidinone, and triazinone derivatives with a thiophene ring. These compounds have been evaluated for their analgesic, anticonvulsant, and antiparkinsonian activities, showing promising results when compared to established reference drugs. This research suggests potential new pathways for developing treatments for these conditions (Amr et al., 2003).
Properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3/c1-10-4-5-15(18-17-10)22-13-6-7-20(9-13)16(21)8-14-11(2)19-23-12(14)3/h4-5,13H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXRKGHVCVNNQLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCN(C2)C(=O)CC3=C(ON=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.